Cas no 2649087-90-9 (ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate)

• Product Name: ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate
• CAS No: 2649087-90-9
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 5665797
• PubChem ID: 165894263
• Update Time: 2025-10-29

ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• 2649087-90-9
• EN300-27729398
• ethyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate
• ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate

• Inchi： 1S/C11H16FNO2/c1-2-15-10(14)6-7-5-8-3-4-9(13-8)11(7)12/h6,8-9,11,13H,2-5H2,1H3/b7-6-
• InChI Key： FEWKPWSUEQUGBI-SREVYHEPSA-N
• SMILES： FC1/C(=C\C(=O)OCC)/CC2CCC1N2

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate

Introduction to Ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate (CAS No. 2649087-90-9)

Ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2649087-90-9, represents a fascinating example of the intricate molecular structures that are being explored for their potential biological activities and synthetic utility.

The molecular structure of ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate features a bicyclic framework with an azabicyclo moiety, which is a key feature contributing to its unique chemical properties. The presence of a fluoro substituent at the 2-position and an acetoacetate group at the 3-position adds further complexity and functionality to the molecule, making it a promising candidate for various applications in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The bicyclic structure of ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate is particularly noteworthy, as it mimics natural products and bioactive scaffolds that have shown efficacy in various therapeutic settings. The azabicyclo component, in particular, has been extensively studied for its potential role in modulating biological pathways, including those involved in inflammation, pain relief, and neurodegenerative diseases.

The fluoro substituent in ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate is another critical feature that enhances its pharmacological profile. Fluorine atoms are known to influence the metabolic stability, lipophilicity, and binding affinity of molecules, making them valuable in drug design. The incorporation of fluorine into this compound not only improves its pharmacokinetic properties but also opens up possibilities for further derivatization and optimization.

The acetoacetate group at the 3-position of ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate provides an additional site for chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. This functionality is particularly useful in medicinal chemistry for creating molecules that can interact with multiple targets or exhibit synergistic effects.

Recent studies have highlighted the potential of ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate as a lead compound for the development of new therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further investigation.

The synthesis of ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the bicyclic core efficiently while maintaining high enantioselectivity.

The pharmacological evaluation of ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate is ongoing, with researchers focusing on understanding its mechanism of action and potential therapeutic applications. In vitro studies have shown promising results in terms of modulating specific biological pathways, suggesting that this compound could be developed into a novel drug candidate for treating various diseases.

The future prospects for ethyl 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetate are exciting, with opportunities for further optimization and clinical development on the horizon. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.